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Compound of Interest

Compound Name: 3-Hydroxypyridine 1-oxide

Cat. No.: B189473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 3-
hydroxypyridine 1-oxide, focusing on its application in photochemical rearrangements.

Detailed experimental protocols, quantitative data, and mechanistic visualizations are

presented to facilitate its use in a research and development setting.

Photochemical Valence Isomerization to Access C3-
Hydroxylated Pyridines
3-Hydroxypyridine 1-oxide and its parent compound, pyridine N-oxide, can undergo a

photochemical valence isomerization to yield C3-hydroxylated pyridine derivatives. This metal-

free transformation is notable for its operational simplicity and its ability to function with a

diverse array of functional groups. The reaction proceeds via the formation of an oxaziridine

intermediate upon UV irradiation, which then rearranges to the 3-hydroxypyridine product.[1]

General Reaction Scheme:

A substituted pyridine N-oxide, upon irradiation with UV light in the presence of an acid

promoter, rearranges to the corresponding 3-hydroxypyridine.

The following diagram illustrates the general workflow for the photochemical hydroxylation of

pyridine N-oxides.
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Reaction Setup

Photochemical Reaction

Work-up and Purification

Dissolve Pyridine N-Oxide Derivative (0.1 mmol) and Acetic Acid (3.0 equiv) in (F3C)3COH (0.5 mL)

Degas the solution (optional, reaction can be run under air)

Irradiate with 254 nm UV light in a Rayonet photoreactor

Monitor reaction progress by TLC or LC-MS

Concentrate the reaction mixture in vacuo

Purify the crude product by flash chromatography

end

Obtain purified 3-Hydroxypyridine product
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Proposed Reaction Pathway

Pyridine N-Oxide Oxaziridine Intermediatehν (254 nm) Diradical IntermediateUV light (N-O homolysis) Dearomatized EpoxideRadical recombination 1,3-Oxazepine Intermediate6π electrocyclic ring expansion 3-HydroxypyridineAcid-promoted rearrangement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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